Cas no 139164-93-5 (1-Hexen-3-ol, (S)-)

1-Hexen-3-ol, (S)- structure
1-Hexen-3-ol, (S)- structure
Product Name:1-Hexen-3-ol, (S)-
CAS No:139164-93-5
MF:C6H12O
MW:100.158882141113
CID:1262193
Update Time:2024-08-04

1-Hexen-3-ol, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Hexen-3-ol, (S)-
    • 1-Hexen-3-ol, (3S)-
    • Inchi: 1S/C6H12O/c1-3-5-6(7)4-2/h4,6-7H,2-3,5H2,1H3/t6-/m1/s1
    • InChI Key: BVOSSZSHBZQJOI-ZCFIWIBFSA-N
    • SMILES: C=C[C@@H](O)CCC

Computed Properties

  • Exact Mass: 100.08886
  • Monoisotopic Mass: 100.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 50.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: Amber liquid
  • Density: 0.835
  • Melting Point: -15 C
  • Boiling Point: 135℃
  • Flash Point: 35℃
  • Refractive Index: 1.427-1.43
  • PSA: 20.23
  • LogP: 1.33340
  • pka: 14.49±0.20(Predicted)

1-Hexen-3-ol, (S)- Security Information

  • Storage Condition:Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers away from flammable areas.
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk